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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dihydroxyterephthalaldehyde is a versatile organic compound that serves as a crucial

building block in the synthesis of a wide array of complex molecules and materials.[1][2][3] Its

unique structure, featuring a benzene ring substituted with two hydroxyl and two aldehyde

functional groups, imparts a high degree of reactivity, making it a valuable intermediate in

medicinal chemistry, materials science, and organic synthesis.[1] This technical guide provides

a comprehensive overview of the physical and chemical properties, detailed experimental

protocols for its synthesis and characterization, and a review of its applications, with a

particular focus on its role in the development of biologically active compounds.

Core Physical and Chemical Properties
2,5-Dihydroxyterephthalaldehyde is typically a yellow solid with a molecular weight of

approximately 166.13 g/mol .[1] A summary of its key physical and chemical properties is

presented in the table below.
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Property Value Reference

Molecular Formula C₈H₆O₄ [4][5][6]

Molecular Weight 166.13 g/mol [4][5][6]

Melting Point 262 °C ChemicalBook

Boiling Point 297.6±40.0 °C (Predicted) ChemicalBook

Density 1.515±0.06 g/cm³ (Predicted) ChemicalBook

Physical Form
Light yellow to yellow to

orange powder/crystal
[5]

Purity >98.0% (GC) [5]

Storage Inert atmosphere, 2-8°C

Solubility

No quantitative data available

in the searched literature.

Based on its structure with two

hydroxyl groups and two polar

aldehyde groups on a benzene

ring, it is expected to have

some solubility in polar organic

solvents like DMSO, DMF, and

alcohols, and limited solubility

in water and nonpolar

solvents.

Spectroscopic Data
Characterization of 2,5-Dihydroxyterephthalaldehyde is typically achieved through standard

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, DMSO-d₆, ppm): δ 7.2 (2H, m), 10.3 (4H, s).[2]

¹³C NMR (101 MHz, DMSO-d₆, ppm): δ 190.7, 153.3, 128.1, 115.7.[2]
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Infrared (IR) Spectroscopy

A study on the synthesis of 2,5-Dihydroxyterephthalaldehyde reported the following

characteristic peaks from an FT-IR spectrum, confirming the presence of the key functional

groups:[3][7]

-OH (hydroxyl group) stretch: 3276 cm⁻¹[7]

HC=O (aldehyde group) stretch: 1661 cm⁻¹[7]

Ar (aromatic ring) stretch: 1480 cm⁻¹[7]

A full experimental FT-IR spectrum and mass spectrum are not readily available in the public

domain.

Experimental Protocols
Synthesis of 2,5-Dihydroxyterephthalaldehyde from 1,4-
Dimethoxybenzene
A detailed protocol for the synthesis of 2,5-Dihydroxyterephthalaldehyde has been reported,

involving a multi-step process starting from 1,4-dimethoxybenzene.[2][3][7]

Step 1: Synthesis of 2,5-Dichloromethyl-1,4-dimethoxybenzene

Dissolve 1,4-dimethoxybenzene (10 g, 72.3 mmol) in 1,4-dioxane (50 mL).

Add paraformaldehyde (3.0 g, 100 mmol).

Heat the mixture to 90°C.

Add concentrated hydrochloric acid (10 mL) dropwise.

Continue heating at 90°C for 1 hour.

Introduce additional hydrochloric acid (37 wt%, 30 mL) into the reaction.

Cool the mixture to room temperature.
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Collect the precipitate by filtration, wash with water, and dry under vacuum.

Recrystallize the crude product from acetone to obtain 2,5-Dichloromethyl-1,4-

dimethoxybenzene.

Step 2: Synthesis of 2,5-Diformyl-1,4-dimethoxybenzene

Add the product from Step 1 (5 g, 21.3 mmol) and hexamethylenetetramine (6 g, 42.5 mmol)

to chloroform (50 mL).

Heat the mixture at 90°C and stir for 24 hours.

Cool to room temperature, filter the solid, wash with chloroform, and dry under vacuum.

Dissolve the dried product in water and acidify with acetic acid (10 mL).

Heat at 90°C with stirring for 24 hours, then cool to room temperature.

Extract the product with dichloromethane.

Dry the organic phase with anhydrous magnesium sulfate and evaporate the solvent under

reduced pressure.

Purify the product by column chromatography (dichloromethane:petroleum ether = 2:1).

Step 3: Synthesis of 2,5-Dihydroxyterephthalaldehyde

Dissolve the purified product from Step 2 (1.0 g) in dichloromethane (100 mL) under a

nitrogen atmosphere.

Cool the solution to 0°C and add BBr₃ (4.0 mL) dropwise.

Allow the reaction to warm to room temperature and stir overnight.

At 0°C, add water dropwise to quench the reaction.

Extract the product with dichloromethane.
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Dry the organic phase with anhydrous magnesium sulfate and evaporate the solvent under

reduced pressure.

Purify the final product by column chromatography (n-hexane:ethyl acetate = 4:1).

Synthesis of 2,5-Dihydroxyterephthalaldehyde

Step 1: Chloromethylation

Step 2: Formylation

Step 3: Demethylation

1,4-Dimethoxybenzene

2,5-Dichloromethyl-1,4-dimethoxybenzene

90°C

Paraformaldehyde, HCl, Dioxane

2,5-Diformyl-1,4-dimethoxybenzene

90°C, 24h

Hexamethylenetetramine, Chloroform Acidification (Acetic Acid)

Purification (Column Chromatography)

2,5-Dihydroxyterephthalaldehyde

0°C to RT

BBr3, Dichloromethane

Purification (Column Chromatography)

Click to download full resolution via product page

Workflow for the synthesis of 2,5-Dihydroxyterephthalaldehyde.
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Role in the Synthesis of Biologically Active
Molecules
While direct studies on the biological activities of 2,5-dihydroxyterephthalaldehyde are

limited in the available literature, its primary role in the life sciences is as a versatile precursor

for the synthesis of molecules with potential therapeutic applications.[1] The presence of two

aldehyde and two hydroxyl groups allows for a variety of chemical modifications to create

diverse molecular scaffolds.

Several studies have utilized 2,5-dihydroxyterephthalaldehyde in the synthesis of novel

compounds for biological evaluation. For instance, it serves as a key intermediate in the

production of complex heterocyclic systems and other elaborate structures that are then

screened for various biological activities.
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Application in Bioactive Molecule Synthesis

2,5-Dihydroxyterephthalaldehyde

Condensation / Cyclization Reactions

Diverse Molecular Scaffolds

Biological Screening

Potential Therapeutic Agents

Click to download full resolution via product page

Role of 2,5-Dihydroxyterephthalaldehyde in drug discovery.

The reactivity of the aldehyde groups allows for condensation reactions with amines,

hydrazines, and other nucleophiles to form Schiff bases and other derivatives, which are

classes of compounds known to possess a wide range of biological activities, including

antibacterial, antifungal, and anticancer properties. The hydroxyl groups can be modified to

alter the solubility and pharmacokinetic properties of the resulting molecules.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1588973?utm_src=pdf-body-img
https://www.benchchem.com/product/b1588973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,5-Dihydroxyterephthalaldehyde is a valuable and versatile chemical intermediate with

significant potential in organic synthesis, particularly in the development of new materials and

therapeutic agents. Its well-defined physical and chemical properties, along with established

synthetic protocols, make it an accessible building block for researchers. While direct biological

activity data for the compound itself is scarce, its utility in the synthesis of diverse and complex

molecules underscores its importance in the field of drug discovery and development. Further

research into the biological effects of 2,5-dihydroxyterephthalaldehyde and its derivatives is

warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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